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Compound of Interest

Compound Name: 2,7-Dimethylbenzo[b]thiophene
CAS No.: 16587-40-9
Cat. No.: B103493

Get Quote

Molecular Identity & Architecture

2,7-Dimethylbenzo[b]thiophene is a substituted benzothiophene characterized by methyl

groups at the 2-position (thiophene ring) and the 7-position (benzene ring, adjacent to the
sulfur bridgehead). This specific substitution pattern creates a unique steric and electronic
profile, distinguishing it from its isomers (e.g., 2,3- or 4,6-dimethyl variants).

Core Chemical Data
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Property Data

CAS Registry Number 16587-40-9

IUPAC Name 2,7-Dimethyl-1-benzothiophene

Molecular Formula C10H10S

Molecular Weight 162.25 g/mol

SMILES CC1=CC=CC2=C1SC(C)=C2

Physical State Crystalline Solid / Low-melting Solid

Key Feature Sterically hindered sulfur center (7-Me effect)

Structural Analysis & Steric Mapping

The molecule consists of a planar benzene ring fused to a thiophene ring. The 7-methyl group
is critical; it is positioned ortho to the sulfur atom on the benzene ring. In catalytic applications
(like HDS), this methyl group projects into the spatial region required for the sulfur atom to
coordinate with active metal sites (e.g., Co/Mo vacancies), significantly reducing reactivity
compared to unsubstituted benzothiophene.

The 2-methyl group activates the thiophene ring electronically (inductive donation) but also
blocks the most reactive position for electrophilic aromatic substitution (C2), forcing reactivity to
the C3 position.
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Figure 1: Topological map highlighting the 2-Me activation and the critical 7-Me steric blockade
near the sulfur center.

Synthesis Strategy

To synthesize 2,7-dimethylbenzo[b]thiophene with high regiochemical fidelity, one must avoid
routes that lead to isomer mixtures (e.g., 2,5-dimethyl). The most robust protocol utilizes 2-
methylbenzenethiol (o-thiocresol) as the scaffold for the benzene ring (providing the 7-Me) and
constructs the thiophene ring onto it.

Protocol: Acid-Catalyzed Cyclization of Acetal

This method is preferred for its scalability and use of readily available precursors.
Reaction Logic:

o S-Alkylation:o-Thiocresol reacts with a 2-halopropanal acetal (precursor to the 2-methyl
moiety).

o Cyclization: Acid-mediated ring closure occurs at the unsubstituted ortho position (C6 of the
phenyl ring), which becomes C7 of the benzothiophene. The original methyl at C2 of the
phenyl ring becomes the C7-methyl.

Step-by-Step Methodology:

» Reagents: 2-Methylbenzenethiol (1.0 eq), 2-Bromo-1,1-diethoxypropane (1.1 eq), K2COs
(2.0 eq), DMF (Solvent).

o Alkylation:
o Dissolve thiol in DMF under N2 atmosphere. Add K2CO:s.
o Add 2-bromo-1,1-diethoxypropane dropwise at 0°C.

o Heat to 80°C for 4 hours. Monitor by TLC (Hexane/EtOAc).[1]
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o Workup: Dilute with water, extract with ether, dry (MgSOa), and concentrate to yield the
sulfide intermediate.

e Cyclization:

o Reagent: Polyphosphoric Acid (PPA) or Chlorobenzene/Amberlyst-15 (for milder
conditions).

o Add the sulfide intermediate to PPA at 100°C. Stir vigorously for 2-3 hours.

o Mechanism:[2][3][4] Acid hydrolysis of the acetal generates an aldehyde/enol, followed by
electrophilic attack on the benzene ring.

o Quench: Pour onto crushed ice. Extract with CH2Cl-.
 Purification:

o Recrystallize from ethanol or purify via silica gel chromatography (100% Hexanes) to
isolate white/pale-yellow crystals.
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Figure 2: Synthetic pathway via acetal cyclization, ensuring correct regiochemistry.

Reactivity & Applications
Hydrodesulfurization (HDS) Model

2,7-Dimethylbenzo[b]thiophene is a "refractory” sulfur compound. In petroleum refining,
removing sulfur from fuels (HDS) involves passing the feed over CoMo/Al203 catalysts.
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e The Problem: The 7-methyl group sterically hinders the adsorption of the sulfur atom onto
the catalyst vacancy sites (Direct Desulfurization pathway).

o The Pathway: Unlike unhindered thiophenes, 2,7-DMBT often requires pre-hydrogenation of
the benzene ring to reduce planarity and steric bulk before the C-S bond can be cleaved.
This makes it an excellent stress-test molecule for evaluating new catalyst designs.

Electrophilic Substitution

With the 2-position blocked by a methyl group:
o Electrophiles (E*): Will attack the 3-position.
o Example: Bromination (Br2/AcOH) yields 3-bromo-2,7-dimethylbenzo[b]thiophene.

o Formylation: Vilsmeier-Haack reaction yields the 3-formyl derivative, a precursor for further
medicinal chemistry scaffolds.

Metabolic Oxidation

In microbial desulfurization (e.g., Rhodococcus sp.), the pathway follows the "4S" route:

Sulfoxide formation.[2]

Sulfone formation (2,7-dimethylbenzo[b]thiophene-1,1-dioxide).

Ring opening to a sulfinate.

Desulfurization to a hydroxy-biphenyl derivative (or substituted toluene).
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Figure 3: Reactivity profile showing catalytic resistance (HDS), chemical functionalization (C3),
and biological oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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